1-(4-butoxybenzyl)-3-methylpiperidine

• IUPAC Name: 1-[(4-butoxyphenyl)methyl]-3-methylpiperidine
• InChI: InChI=1S/C17H27NO/c1-3-4-12-19-17-9-7-16(8-10-17)14-18-11-5-6-15(2)13-18/h7-10,15H,3-6,11-14H2,1-2H3
• InChI Key: GIHWMVAHCIUWMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CN2CCCC(C2)C
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol

Description

1-(4-butoxybenzyl)-3-methylpiperidine, also known as BMB-4, is a chemical compound that has gained attention in the scientific community for its potential applications in research. BMB-4 belongs to the class of piperidine compounds, which are commonly used in the pharmaceutical industry for their analgesic and anesthetic properties. However, BMB-4 has shown promise in a different area of research, specifically in the field of neuroscience.

Mechanism of Action

1-(4-butoxybenzyl)-3-methylpiperidine works by binding to the sigma-1 receptor and inhibiting its activity. This, in turn, affects downstream signaling pathways and can lead to changes in cellular function. The exact mechanism of action of this compound is still being studied, but it is thought to involve the modulation of calcium channels and the regulation of intracellular calcium levels.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on cellular function, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of apoptosis. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-butoxybenzyl)-3-methylpiperidine is its selectivity for the sigma-1 receptor, which allows for more precise targeting of this protein in research studies. However, there are also limitations to its use, including its relatively low potency and the need for further optimization to improve its efficacy.

Future Directions

There are several potential future directions for research on 1-(4-butoxybenzyl)-3-methylpiperidine. One area of interest is its potential as a therapeutic agent for neurological disorders, particularly those involving the sigma-1 receptor. Another area of interest is its use as a research tool to study the role of the sigma-1 receptor in cellular function. Further optimization of this compound and the development of more potent analogs may also be explored.

Synthesis Methods

1-(4-butoxybenzyl)-3-methylpiperidine can be synthesized through a multi-step process that involves the reaction of 4-butoxybenzyl chloride with 3-methylpiperidine in the presence of a base. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

1-(4-butoxybenzyl)-3-methylpiperidine has been primarily studied for its potential as a selective antagonist of the sigma-1 receptor. The sigma-1 receptor is a protein that is found in the endoplasmic reticulum of cells and is involved in various cellular processes, such as calcium signaling and protein folding. It has been implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.